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Compound of Interest

Compound Name: 1,4-Bis(chloromethyl)benzene

Cat. No.: B146612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of p-

xylylene dichloride (1,4-bis(chloromethyl)benzene). The information is compiled from various

scientific sources to serve as a valuable resource for professionals in research, development,

and drug discovery. This document presents available quantitative data in structured tables,

details relevant experimental methodologies, and includes diagrams to illustrate key processes.

Core Thermodynamic and Physical Properties
p-Xylylene dichloride is a solid organic compound with the chemical formula C₈H₈Cl₂. It is a key

monomer in the synthesis of various polymers, most notably poly(p-phenylene vinylene) (PPV),

which is utilized in chemical vapor deposition (CVD) processes.[1] An understanding of its

thermodynamic properties is crucial for optimizing reaction conditions and ensuring process

safety and efficiency.

Physical Properties
A summary of the key physical properties of p-xylylene dichloride is presented in Table 1.

These values have been compiled from various chemical databases and literature sources.

Table 1: Physical Properties of p-Xylylene Dichloride
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Property Value Source(s)

Molecular Formula C₈H₈Cl₂ [2][3]

Molecular Weight 175.06 g/mol [3][4]

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 98-101 °C (371.15-374.15 K) [1]

Boiling Point 254 °C (527.15 K) [1]

Density 1.417 g/cm³ [1]

Vapor Pressure 0.541 Pa at 25 °C (298.15 K) [1]

Thermodynamic Properties
The available experimental thermodynamic data for p-xylylene dichloride is limited. Table 2

summarizes the known enthalpy of fusion.

Table 2: Enthalpy of Fusion of p-Xylylene Dichloride

Property Value Temperature (K) Source(s)

Enthalpy of Fusion

(ΔfusH)
23.97 kJ/mol 373.2 [5]

Note: Experimental data for the standard enthalpy of formation (ΔfH°) and heat capacity (Cp) of

p-xylylene dichloride are not readily available in the searched literature. For critical applications,

it is recommended to determine these values experimentally.

Experimental Protocols for Thermodynamic
Property Determination
Accurate determination of thermodynamic properties requires precise experimental techniques.

The following sections describe the general methodologies for measuring key thermodynamic

parameters.
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Enthalpy of Formation: Bomb Calorimetry
The standard enthalpy of formation of a solid organic compound containing chlorine, such as p-

xylylene dichloride, can be determined using bomb calorimetry. This technique measures the

heat of combustion at constant volume.

Experimental Workflow: Bomb Calorimetry
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Workflow for Bomb Calorimetry

Sample Preparation

Bomb Assembly and Pressurization

Calorimeter Setup

Combustion and Data Acquisition

Data Analysis

Weigh ~1 g of p-xylylene dichloride

Press into a pellet

Measure and attach fuse wire

Place pellet in sample holder

Add a small amount of water to the bomb

Seal the bomb

Pressurize with high-purity oxygen (~30 atm)

Place bomb in calorimeter bucket

Add a known mass of water

Assemble calorimeter and allow to equilibrate

Record initial temperature

Ignite the sample

Record temperature change over time

Determine the corrected temperature rise

Calculate the heat of combustion (ΔUc)

Apply corrections for fuse wire and acid formation

Calculate the standard enthalpy of combustion (ΔHc°)

Calculate the standard enthalpy of formation (ΔfH°) using Hess's Law

 

Workflow for DSC Measurement

Instrument and Sample Setup

Measurement Cycle

Data Analysis

Calibrate DSC with a standard (e.g., indium)

Weigh a small sample of p-xylylene dichloride into a DSC pan

Hermetically seal the pan

Place sample and reference pans in the DSC cell

Equilibrate at the starting temperature

Ramp temperature at a constant rate (e.g., 10 °C/min)

Record the heat flow difference between sample and reference

Perform a baseline run with empty pans

Run a standard material (e.g., sapphire) of known heat capacity

Run the p-xylylene dichloride sample

Calculate the heat capacity (Cp) of the sample by comparing the heat flow data
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Workflow for Static Vapor Pressure Measurement

Apparatus Setup and Degassing

Equilibrium Measurement

Data Analysis

Place the sample in a thermostated sample cell

Connect the cell to a vacuum line and a pressure transducer

Degas the sample by repeated freeze-pump-thaw cycles

Set the desired temperature of the sample cell

Allow the system to reach thermal and vapor pressure equilibrium

Record the stable pressure reading

Repeat measurements at various temperatures

Plot ln(P) vs. 1/T (Clausius-Clapeyron plot)

Determine the enthalpy of sublimation/vaporization from the slope

Fit data to an equation (e.g., Antoine equation) to describe the vapor pressure curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b146612?utm_src=pdf-body-img
https://www.benchchem.com/product/b146612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lookchem.com [lookchem.com]

2. Benzene, 1,4-bis(chloromethyl)- [webbook.nist.gov]

3. α,α′-Dichloro-p-xylene - 1,4-Bis(chloromethyl)benzene [sigmaaldrich.com]

4. abdurrahmanince.net [abdurrahmanince.net]

5. Benzene, 1,4-bis(chloromethyl)- [webbook.nist.gov]

To cite this document: BenchChem. [Thermodynamic Properties of p-Xylylene Dichloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146612#thermodynamic-properties-of-p-xylylene-
dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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